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Compound of Interest

Compound Name: 3-(Bromomethyl)pyridazine

Cat. No.: B1321611 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of 3-(Bromomethyl)pyridazine. In the absence of a specific

Safety Data Sheet (SDS) for 3-(Bromomethyl)pyridazine, this information is compiled from

data on structurally similar compounds, including 3-(Bromomethyl)pyridazine hydrobromide,

3-Bromopyridine, and other brominated pyridine derivatives. All procedures should be

conducted in accordance with local, regional, and national regulations.

Understanding the Hazard Profile
To ensure safe handling, it is crucial to be aware of the potential hazards associated with 3-
(Bromomethyl)pyridazine and its analogues. The following table summarizes key quantitative

data extrapolated from related compounds.
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Property Data Source Analogue(s)

Molecular Formula C₅H₅BrN₂ 3-(Bromomethyl)pyridazine

Hazard Statements

H302: Harmful if swallowed.

H314: Causes severe skin

burns and eye damage. H315:

Causes skin irritation. H319:

Causes serious eye irritation.

H335: May cause respiratory

irritation.

3-(Bromomethyl)pyridazine

hydrobromide, 3-

Bromopyridine

Precautionary Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P301+P312+P330:

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P501:

Dispose of contents/container

to an approved waste disposal

plant.

3-(Bromomethyl)pyridazine

hydrobromide, 3-

Bromopyridine

Incompatible Materials
Strong oxidizing agents,

Strong acids.
3-Bromopyridine

Experimental Protocols for Safe Disposal
The following step-by-step procedures are critical for the safe disposal of 3-
(Bromomethyl)pyridazine and its waste.
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Personal Protective Equipment (PPE)
Before handling the compound, ensure the following PPE is worn:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat and closed-toe shoes.

Spill Management
In the event of a spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste.[1]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by washing

with soap and water.

Disposal of Unused Product and Contaminated
Materials
All waste materials must be treated as hazardous waste.

Waste Characterization: Classify waste containing 3-(Bromomethyl)pyridazine as

hazardous chemical waste.

Containerization:

Place unused or surplus 3-(Bromomethyl)pyridazine in its original container or a clearly

labeled, sealed container.
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Collect all contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a

separate, labeled hazardous waste container.

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed and approved waste disposal company. Do not dispose of this chemical down the

drain or in regular trash.[1]

Incineration: A recommended disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
(Bromomethyl)pyridazine.
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Caption: Disposal workflow for 3-(Bromomethyl)pyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 3-
(Bromomethyl)pyridazine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1321611#3-bromomethyl-pyridazine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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